Cas no 1191095-77-8 (5-Pyrimidinecarboxylic acid, 4-cyclopentyl-2-(methylthio)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-cyclopentyl-2-(methylthio)-
• CAS No: 1191095-77-8
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 2143965
• Update Time: 2023-08-04

5-Pyrimidinecarboxylic acid, 4-cyclopentyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-2-(methylthio)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid,4-cyclopentyl-2-(methylthio)-
• 5-Pyrimidinecarboxylic acid, 4-cyclopentyl-2-(methylthio)-

• Inchi： 1S/C11H14N2O2S/c1-16-11-12-6-8(10(14)15)9(13-11)7-4-2-3-5-7/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key： PBFXQPICZYDCPG-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C(C2CCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 88.4